Cas no 80681-42-1 (5-O-Methylvisamminol)

• Product Name: 5-O-Methylvisamminol
• CAS No: 80681-42-1
• MF: C₁₆H₁₈O₅
• MW: 290.311125278473
• MDL: MFCD09037392
• CID: 724406
• PubChem ID: 441970
• Update Time: 2025-06-14

5-O-Methylvisamminol Chemical and Physical Properties

Names and Identifiers

• 5H-Furo[3,2-g][1]benzopyran-5-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-methyl-, (2S)-
• (2S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-methyl-2,3-dihydrofuro[3,2-g]chromen-5-one
• 5-O-METHYLVISAMMINOL
• (S)-(+)-5-O-methylvisamminol
• (S)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one
• (2S)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one (ACI)
• 5H-Furo[3,2-g][1]benzopyran-5-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-methyl-, (S)- (ZCI)
• 80681-42-1
• C09016
• PD164924
• Q27105556
• CS-0105176
• (2S)-2-(2-HYDROXYPROPAN-2-YL)-4-METHOXY-7-METHYL-2H,3H,5H-FURO[3,2-G]CHROMEN-5-ONE
• 5H-Furo[3,2-g][1]benzopyran-5-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-7-methyl-, (2S)-
• DTXSID10331695
• LMPK13110002
• (S)-2-(2-Hydroxypropan-2-yl)-4-methoxy-7-methyl-2H-furo[3,2-g]chromen-5(3H)-one
• CHEBI:2110
• AKOS040760232
• MS-24139
• SCHEMBL4740689
• HY-N7206
• DA-70254
• (2S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-methyl-2,3-dihydrofuro(3,2-g)chromen-5-one
• G13536
• DTXCID60282789
• 5-O-Methylvisamminol

• MDL： MFCD09037392
• Inchi： 1S/C16H18O5/c1-8-5-10(17)14-12(20-8)7-11-9(15(14)19-4)6-13(21-11)16(2,3)18/h5,7,13,18H,6H2,1-4H3/t13-/m0/s1
• InChI Key： DGFLRNOCLJGHLY-ZDUSSCGKSA-N
• SMILES： O(C1C2C[C@H](OC=2C=C2OC(=CC(C=12)=O)C)C(O)(C)C)C

Computed Properties

• Exact Mass: 290.11500
• Monoisotopic Mass: 290.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Solid
• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133-135 ºC
• Boiling Point: 480.6 °C at 760 mmHg
• Flash Point: 179.1 °C
• Refractive Index: 1.58
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 68.90000
• LogP: 2.18440
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-O-Methylvisamminol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Furanochromones

Additional information on 5-O-Methylvisamminol

Research Brief on 5-O-Methylvisamminol (CAS: 80681-42-1): Recent Advances and Applications

5-O-Methylvisamminol (CAS: 80681-42-1) is a bioactive coumarin derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its diverse pharmacological properties. Recent studies have focused on its potential therapeutic applications, including anti-inflammatory, antioxidant, and anticancer activities. This research brief synthesizes the latest findings on 5-O-Methylvisamminol, highlighting its molecular mechanisms, pharmacokinetics, and emerging clinical relevance.

A 2023 study published in the Journal of Natural Products elucidated the anti-inflammatory effects of 5-O-Methylvisamminol through its inhibition of NF-κB and MAPK signaling pathways. The compound demonstrated potent activity in reducing pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, suggesting its potential as a lead compound for treating chronic inflammatory diseases. Furthermore, its low cytotoxicity profile enhances its appeal for further drug development.

In the realm of oncology, 5-O-Methylvisamminol has shown promising results as an adjuvant therapy. Research conducted by Zhang et al. (2024) revealed its ability to synergize with conventional chemotherapeutic agents like doxorubicin, enhancing apoptosis in breast cancer cell lines while mitigating cardiotoxic side effects. The study attributed this effect to the compound's unique modulation of reactive oxygen species (ROS) and DNA repair mechanisms, opening new avenues for combination therapies.

Pharmacokinetic studies have also advanced, with a recent ACS Pharmacology & Translational Science publication (2024) reporting improved bioavailability of 5-O-Methylvisamminol through nanoformulation techniques. Liposomal encapsulation increased its plasma half-life by 2.3-fold in rodent models, addressing previous challenges related to its poor aqueous solubility. These developments are critical for transitioning the compound from preclinical to clinical testing phases.

Despite these advancements, challenges remain in scaling up synthesis and ensuring target specificity. A 2024 review in Medicinal Research Reviews emphasized the need for structure-activity relationship (SAR) studies to optimize 5-O-Methylvisamminol's efficacy while minimizing off-target effects. Computational modeling and high-throughput screening are being employed to design analogs with enhanced therapeutic indices.

In conclusion, 5-O-Methylvisamminol (80681-42-1) represents a multifaceted compound with substantial therapeutic potential. Ongoing research is expected to refine its applications, particularly in precision medicine and combination therapies. The next five years may see its progression into early-phase clinical trials, contingent upon resolving current pharmacokinetic and synthetic hurdles.